3-(3,5-dichlorophenyl)benzoic Acid
Overview
Description
3-(3,5-dichlorophenyl)benzoic Acid is a chlorobenzoic acid that is benzoic acid in which the ring hydrogens at positions 3 and 5 are substituted by chloro groups . It can be used to synthesize 3,5-Dichloro-N- (4-hydroxyphenethyl)benzamide and (3,5-Dichlorophenyl)- (4-fluorophenyl)methanone .
Synthesis Analysis
A method for synthesizing 3,5-dichlorobenzoic acid involves chlorinating benzonitrile used as a raw material to generate 3,5-dichlorobenzonitrile; and then, performing hydrolysis and acidification reaction to obtain 3,5-dichlorobenzoic acid . The process has the advantages of accessible and cheap raw material, low production cost of the product, high process safety coefficient and short process flow .Molecular Structure Analysis
The molecular formula of 3-(3,5-dichlorophenyl)benzoic Acid is C13H8Cl2O2 . The InChI is InChI=1S/C13H8Cl2O2/c14-11-5-10 (6-12 (15)7-11)8-2-1-3-9 (4-8)13 (16)17/h1-7H, (H,16,17) . The Canonical SMILES is C1=CC (=CC (=C1)C (=O)O)C2=CC (=CC (=C2)Cl)Cl .Chemical Reactions Analysis
3,5-dichlorobenzoic acid is a chlorobenzoic acid that is benzoic acid in which the ring hydrogens at positions 3 and 5 are substituted by chloro groups . It has a role as a herbicide and a metabolite .Physical And Chemical Properties Analysis
The molecular weight of 3-(3,5-dichlorophenyl)benzoic Acid is 267.10 g/mol . The XLogP3 is 4.9 . The Hydrogen Bond Donor Count is 1 and the Hydrogen Bond Acceptor Count is 2 . The Rotatable Bond Count is 2 . The Exact Mass is 265.9901349 g/mol . The Monoisotopic Mass is 265.9901349 g/mol . The Topological Polar Surface Area is 37.3 Ų . The Heavy Atom Count is 17 .Scientific Research Applications
Synthesis of Dichlorobenzamide Derivatives
This compound can be used in the synthesis of dichlorobenzamide derivatives. In a study, reactions of 3,5-dichlorobenzoyl chloride and arylamine compounds in N, N′ -dimethylformamide solution at 60 °C afforded a series of dichlorobenzamide derivatives . These new compounds and accompanying intermediates were characterized and confirmed by nuclear magnetic resonance and infrared spectroscopy .
Coordination Polymers
Coordination polymers are a sub-class of coordination complexes that possess unique opto-electronic properties and hence can be utilized for a wide range of applications such as sensing and photocatalysis . While the specific use of “3-(3,5-dichlorophenyl)benzoic Acid” in this context is not detailed, it’s plausible that it could be used in the synthesis of these polymers given its structural properties.
Organic Building Blocks
3,5-Dichlorobenzoic acid, which shares a similar structure with “3-(3,5-dichlorophenyl)benzoic Acid”, is used as an organic building block . It’s possible that “3-(3,5-dichlorophenyl)benzoic Acid” could be used in a similar manner, serving as a building block in the synthesis of more complex organic compounds.
Safety and Hazards
Mechanism of Action
Target of Action
It is known that this compound can be used to synthesize various derivatives, such as 3,5-dichloro-n-(4-hydroxyphenethyl)benzamide , which may have specific targets in biological systems.
Mode of Action
It has been used as a substrate in the synthesis of various benzamide derivatives . The compound can react with arylamines to form dichlorobenzamide derivatives . The interaction with its targets and the resulting changes would depend on the specific derivative formed and its biological context.
Result of Action
Its derivatives, such as dichlorobenzamide derivatives, could have various effects depending on their specific targets and the biological context .
properties
IUPAC Name |
3-(3,5-dichlorophenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2O2/c14-11-5-10(6-12(15)7-11)8-2-1-3-9(4-8)13(16)17/h1-7H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJCRAGQDESWSPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=CC(=CC(=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60374158 |
Source
|
| Record name | 3-(3,5-dichlorophenyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60374158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,5-dichlorophenyl)benzoic Acid | |
CAS RN |
380228-57-9 |
Source
|
| Record name | 3-(3,5-dichlorophenyl)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60374158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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